Cas no 143413-47-2 (L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-)
(ARG) 9 (nona-l-arginine) is a cell penetrating peptide (CPP) consisting of 9 arginine residues (ARG) 9 has neuroprotective function, with an IC50 value of 0.78 in the glutamate model μ M
143413-47-2 structure
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
143413-47-2
C54H110N36O10
1423.6864
MFCD08458590
108334
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Properties
Names and Identifiers
-
- L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-
- (ARG)9
- H-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-OH
- Nonaarginine
- (Arg)9 peptide
- Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg-Arg
- H(-Arg)9-OH,Nonaarginine
- H-RRRRRRRRR-NH2
- nona-L-arginine
- Peptide R9
- RRRRRRRRR
- Nona-arginine
- +Expand
-
- MFCD08458590
- XUNKPNYCNUKOAU-VXJRNSOOSA-N
- InChI=1S/C54H110N36O10/c55-28(10-1-19-74-46(56)57)37(91)83-29(11-2-20-75-47(58)59)38(92)84-30(12-3-21-76-48(60)61)39(93)85-31(13-4-22-77-49(62)63)40(94)86-32(14-5-23-78-50(64)65)41(95)87-33(15-6-24-79-51(66)67)42(96)88-34(16-7-25-80-52(68)69)43(97)89-35(17-8-26-81-53(70)71)44(98)90-36(45(99)100)18-9-27-82-54(72)73/h28-36H,1-27,55H2,(H,83,91)(H,84,92)(H,85,93)(H,86,94)(H,87,95)(H,88,96)(H,89,97)(H,90,98)(H,99,100)(H4,56,57,74)(H4,58,59,75)(H4,60,61,76)(H4,62,63,77)(H4,64,65,78)(H4,66,67,79)(H4,68,69,80)(H4,70,71,81)(H4,72,73,82)/t28-,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
- [R][R][R][R][R][R][R][R][R]
Computed Properties
- 1422.92000
- 37
- 46
- 70
- 100
Experimental Properties
- 3.19200
- 853.22000
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Price
L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Suppliers
Go Top Peptide Biotech
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Hangzhou Taijia Biotech Co.,Ltd
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L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl- Related Literature
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Joyce C. Breger,Markus Muttenthaler,James B. Delehanty,Darren A. Thompson,Eunkeu Oh,Kimihiro Susumu,Jeffrey R. Deschamps,George P. Anderson,Lauren D. Field,Scott A. Walper,Philip E. Dawson,Igor L. Medintz Nanoscale 2017 9 10447
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Joyce C. Breger,Markus Muttenthaler,James B. Delehanty,Darren A. Thompson,Eunkeu Oh,Kimihiro Susumu,Jeffrey R. Deschamps,George P. Anderson,Lauren D. Field,Scott A. Walper,Philip E. Dawson,Igor L. Medintz Nanoscale 2017 9 10447
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S. B. Yeldell,B. K. Ruble,I. J. Dmochowski Org. Biomol. Chem. 2017 15 10001
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P. Saar-Reismaa,M. Vaher,M. Kaljurand,M. Kulp,J. Mazina-?inkar Anal. Methods 2017 9 3128
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Victoria T. Adeleke,Adebayo A. Adeniyi,David Lokhat Environ. Sci.: Water Res. Technol. 2021 7 1453
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Marya Ahmed Biomater. Sci. 2017 5 2188
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10. Surface- and tip-enhanced Raman scattering of bradykinin onto the colloidal suspended Ag surfaceD. Swiech,Y. Ozaki,Y. Kim,E. Proniewicz Phys. Chem. Chem. Phys. 2015 17 17140
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Laila Kudsiova,Katharina Welser,Frederick Campbell,Atefeh Mohammadi,Natalie Dawson,Lili Cui,Helen C. Hailes,M. Jayne Lawrence,Alethea B. Tabor Mol. BioSyst. 2016 12 934
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